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Compound of Interest

Compound Name: Methyl 9-oxononanoate

Cat. No.: B047897 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of chemical reagents is paramount. This document provides immediate, essential

safety and logistical information for managing Methyl 9-oxononanoate, covering personal

protective equipment (PPE), operational protocols, and disposal plans.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against chemical exposure. The following table

summarizes the recommended PPE for handling Methyl 9-oxononanoate, based on

guidelines for aliphatic esters and aldehydes.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Butyl rubber gloves are highly

recommended for their

excellent resistance to esters

and aldehydes. Nitrile gloves

may provide limited splash

protection but are not suitable

for prolonged contact.[1]

Always inspect gloves for

integrity before each use.

Eye Protection Safety goggles or a face shield

Chemical splash goggles that

provide a complete seal

around the eyes are

mandatory. A face shield

should be worn over safety

goggles when there is a

significant risk of splashing.

Body Protection Laboratory coat

A standard laboratory coat

should be worn to protect

against skin contact. For larger

quantities or tasks with a

higher risk of splashing, a

chemical-resistant apron over

the lab coat is advised.

Respiratory Protection
NIOSH-approved air-purifying

respirator

Not generally required if work

is conducted in a well-

ventilated area or a chemical

fume hood. If vapors may be

generated and engineering

controls are insufficient, a

NIOSH-approved half-face or

full-face respirator with organic

vapor (OV) cartridges should

be used.[2][3][4][5]
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Foot Protection Closed-toe shoes

Shoes that fully cover the feet

are required in any laboratory

setting where chemicals are

handled.

Quantitative Glove Performance Data (General for Esters)

While specific breakthrough time data for Methyl 9-oxononanoate is not readily available, the

following table provides a general comparison of glove materials when handling esters.

Glove Material
Breakthrough Time
(minutes)

Rating

Butyl Rubber > 480 Excellent

Nitrile Rubber < 15 (for splash protection) Poor to Fair

Note: Breakthrough times can be affected by glove thickness, chemical concentration,

temperature, and the specific ester being handled. Always consult the glove manufacturer's

specific chemical resistance data.

Operational Plan: Safe Handling Workflow
Adherence to a standardized workflow is critical for minimizing exposure risks and preventing

contamination. The following diagram and protocol outline the key steps for the safe handling of

Methyl 9-oxononanoate.

Preparation Handling Cleanup & Disposal

Review SDS Don PPE Prepare Work Area Chemical Transfer
Proceed to Handling

Experimental Use Decontaminate
Proceed to Cleanup

Segregate Waste Doff PPE Personal Hygiene
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Caption: Workflow for the safe handling of Methyl 9-oxononanoate.
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Experimental Protocol: Step-by-Step Guidance
Preparation:

Thoroughly review the Safety Data Sheet (SDS) for Methyl 9-oxononanoate.

Don the appropriate PPE as specified in the table above.

Prepare the work area by ensuring a certified chemical fume hood is operational and the

area is free of clutter. Have spill cleanup materials readily available.

Handling:

When transferring Methyl 9-oxononanoate, use a pipette or other suitable dispensing

device to minimize the generation of aerosols or splashes.

Perform all work involving this chemical within a chemical fume hood to ensure adequate

ventilation.

Keep containers of Methyl 9-oxononanoate closed when not in use.

Cleanup and Disposal:

Decontaminate all surfaces and equipment that have come into contact with the chemical

using an appropriate solvent and cleaning agent.

Segregate all waste containing Methyl 9-oxononanoate into a designated, properly

labeled, and sealed container for non-halogenated organic waste.

Remove PPE in the correct order to avoid cross-contamination.

Thoroughly wash hands and any exposed skin with soap and water after completing the

work.

Disposal Plan
Proper disposal of Methyl 9-oxononanoate and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Waste Characterization:

Unused Methyl 9-oxononanoate and any materials contaminated with it should be treated

as hazardous chemical waste.

This compound is classified as a non-halogenated organic waste.

Disposal Protocol:

Collection:

Collect all liquid waste containing Methyl 9-oxononanoate in a dedicated, leak-proof, and

chemically compatible container.

The container must be clearly labeled as "Hazardous Waste: Non-Halogenated Organic

Waste" and list "Methyl 9-oxononanoate" as a constituent.

Solid waste, such as contaminated gloves and absorbent materials, should be collected in

a separate, clearly labeled container.

Storage:

Store waste containers in a designated satellite accumulation area.

Ensure containers are kept closed at all times, except when adding waste.

Do not mix with incompatible waste streams, such as halogenated solvents, strong acids,

or bases.

Disposal Request:

Once the waste container is full, arrange for its disposal through your institution's

Environmental Health and Safety (EHS) office. Follow all local, state, and federal

regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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